Cas no 901229-32-1 (3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline)
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenylpyrazolo[4,3-c]quinoline
- 901229-32-1
- F3407-1644
- 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
- AKOS001803868
- 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline
-
- Inchi: 1S/C24H17F2N3O/c1-2-30-18-10-8-15(9-11-18)22-20-14-27-23-19(12-16(25)13-21(23)26)24(20)29(28-22)17-6-4-3-5-7-17/h3-14H,2H2,1H3
- InChI Key: GGTGWRSYPRCJAS-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(F)=CC=2F)C2N(C3=CC=CC=C3)N=C(C3=CC=C(OCC)C=C3)C=2C=1
Computed Properties
- Exact Mass: 401.13396850g/mol
- Monoisotopic Mass: 401.13396850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 39.9Ų
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-1644-2μmol |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-5μmol |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-10μmol |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-20μmol |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-1mg |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-2mg |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-3mg |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-4mg |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-5mg |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1644-10mg |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901229-32-1 | 10mg |
$79.0 | 2023-09-10 |
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline
Introduction to 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901229-32-1)
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901229-32-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of fluorine atoms and an ethoxyphenyl group, contribute to its distinct chemical and biological properties.
The molecular structure of 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline consists of a pyrazoloquinoline core with specific substituents that enhance its pharmacological profile. The fluorine atoms at positions 6 and 8 are particularly noteworthy as they can influence the compound's lipophilicity and metabolic stability. Additionally, the ethoxyphenyl group at position 3 plays a crucial role in modulating the compound's binding affinity to various biological targets.
Recent studies have explored the potential therapeutic applications of 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline. One area of significant interest is its activity as a potent inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in various types of cancer. By selectively inhibiting these kinases, 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline can potentially disrupt the aberrant signaling cascades that drive tumor growth and metastasis.
In preclinical studies, 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline has demonstrated promising antiproliferative effects against several cancer cell lines. These effects have been attributed to its ability to induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells. Furthermore, the compound has shown synergistic effects when combined with other anticancer agents, suggesting its potential as a component of combination therapy regimens.
Beyond its anticancer properties, 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and associated cognitive decline. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and inhibit the aggregation of toxic protein species, which are key factors in the pathogenesis of these diseases.
The pharmacokinetic properties of 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in vivo, while its metabolic stability ensures sustained therapeutic effects. These favorable pharmacokinetic characteristics make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline in various disease settings. Early-phase trials have shown promising results with manageable side effects, paving the way for more advanced clinical studies. The ongoing research aims to optimize dosing regimens and identify patient populations most likely to benefit from this novel therapeutic agent.
In conclusion, 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901229-32-1) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in the field of medicinal chemistry and pharmaceutical development.
901229-32-1 (3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)